Cas no 874152-87-1 (Benzene, 1-chloro-2-fluoro-3-(phenylmethoxy)-)

Benzene, 1-chloro-2-fluoro-3-(phenylmethoxy)- structure
874152-87-1 structure
Product Name:Benzene, 1-chloro-2-fluoro-3-(phenylmethoxy)-
CAS No:874152-87-1
MF:C13H10ClFO
MW:236.669306278229
CID:1900266
PubChem ID:58592620
Update Time:2025-04-21

Benzene, 1-chloro-2-fluoro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-fluoro-3-(phenylmethoxy)-
    • 874152-87-1
    • SCHEMBL3301797
    • 1-(benzyloxy)-3-chloro-2-fluorobenzene
    • SNZLTQDVJVQIBN-UHFFFAOYSA-N
    • 1-Benzyloxy-3-chloro-2-fluorobenzene
    • MDL: MFCD22418792
    • Inchi: 1S/C13H10ClFO/c14-11-7-4-8-12(13(11)15)16-9-10-5-2-1-3-6-10/h1-8H,9H2
    • InChI Key: SNZLTQDVJVQIBN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1F)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.0404208Da
  • Monoisotopic Mass: 236.0404208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų
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